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Compound of Interest

Compound Name:
4-Bromo-2-(2,2,2-trifluoroethoxy)-

benzoic acid

CAS No.: 1094547-13-3

Cat. No.: B1465443

Get Quote

Molecule Identity: 4-Bromo-2-(2,2,2-trifluoroethoxy)benzoic acid[1][2]

Executive Summary: Strategic Sourcing &
Application
CAS 1094547-13-3 is a specialized fluorinated building block used primarily in the synthesis of

advanced pharmaceutical intermediates.[1] It features a benzoic acid core substituted with a

bromine atom at the 4-position and a trifluoroethoxy group at the 2-position.[1]

Primary Application: Medicinal chemistry campaigns targeting metabolic stability. The

trifluoroethoxy group acts as a bioisostere for methoxy groups, blocking metabolic

demethylation while increasing lipophilicity.

Availability Status:Specialty / Make-to-Order. While listed in catalogs of major building block

suppliers (e.g., BLDpharm, abcr), it is frequently non-stock and requires a lead time of 2–4

weeks.[2]
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Cost Estimate: High-value intermediate. Research scale (1g–5g) typically ranges from $150

– $400 USD/gram depending on synthesis route and purity requirements.

Chemical Identity & Technical Specifications
This section defines the critical parameters for verifying the identity of the procured material.

Parameter Specification

Chemical Name 4-Bromo-2-(2,2,2-trifluoroethoxy)benzoic acid

CAS Number 1094547-13-3

Molecular Formula C₉H₆BrF₃O₃

Molecular Weight 313.04 g/mol

Appearance White to off-white solid

Solubility
Soluble in DMSO, Methanol, Ethyl Acetate;

sparingly soluble in water.[1][2]

Key Functional Groups
Carboxylic Acid (C-1), Trifluoroethoxy ether (C-

2), Aryl Bromide (C-4)

Structural Logic & Utility
The molecule is designed for divergent synthesis:

Aryl Bromide (C-4): Ready for Suzuki-Miyaura coupling or Buchwald-Hartwig amination to

extend the carbon skeleton.

Carboxylic Acid (C-1): Serves as a handle for amide coupling or esterification.

Trifluoroethoxy Group (C-2): Provides a metabolically robust "shield" against oxidative

metabolism (CYP450) compared to a standard methoxy group.[2]

Market Availability & Sourcing Strategy
Procuring CAS 1094547-13-3 requires a proactive strategy due to its "Specialty Chemical"

status.[1] It is not a commodity chemical like Benzene or Toluene.
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Supplier Landscape[2][3]
Primary Suppliers: BLDpharm, abcr, Enamine, WuXi AppTec (Custom Synthesis).[1][2]

Stock Status: Often listed as "Inquire" or "2-3 Weeks". Direct stock is rare due to the

specialized nature of the fluorinated precursor.

Procurement Workflow
The following diagram outlines the decision logic for sourcing this material, distinguishing

between "Catalog" and "Custom Synthesis" routes.
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Figure 1: Decision matrix for sourcing CAS 1094547-13-3, prioritizing stock availability vs.

custom synthesis parameters.

Quality Control & Validation Protocol
Trusting a Certificate of Analysis (CoA) from a secondary supplier is insufficient for high-stakes

drug development.[2] You must validate the material internally.

Protocol 1: Identity Verification (NMR)[1][2]
Objective: Confirm the presence of the trifluoroethoxy group and the correct substitution

pattern.

Method: ¹H-NMR (400 MHz, DMSO-d₆).[1][2]

Expected Signals:

δ ~13.0 ppm (br s, 1H): Carboxylic acid proton.[2]

δ ~4.8 ppm (q, J=8.5 Hz, 2H): Methylene protons of the O-CH₂-CF₃ group.[1][2] The

quartet splitting is due to coupling with the three fluorine atoms.

Aromatic Region: Three distinct signals corresponding to the 1,2,4-substitution pattern

(one doublet, one doublet of doublets, one singlet-like doublet).[1][2]

Protocol 2: Purity Assessment (HPLC)[2]
Objective: Quantify purity and detect defluorinated impurities.

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5µm).[2]

Mobile Phase: Gradient of Water (0.1% Formic Acid) / Acetonitrile.

Detection: UV at 254 nm.

Acceptance Criteria: Purity ≥ 98.0% (Area %).

Pricing Analysis (2024/2025 Estimates)
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Prices are volatile and depend on batch size. The following are estimated ranges for budgetary

planning.

Quantity
Estimated Price
Range (USD)

Lead Time Notes

100 mg $80 - $150 1-2 Weeks
Sample scale; high

unit cost.[1][2]

1 gram $250 - $450 2-3 Weeks
Standard research

scale.[1]

5 grams $800 - $1,200 3-4 Weeks
Pilot scale; best value

for early R&D.

100 grams+ Inquire 6-8 Weeks

Requires custom

process optimization.

[1]

Cost Driver: The starting material 2,2,2-trifluoroethanol and the specific bromination conditions

contribute to the cost.[1][2] The "Make-to-Order" nature adds a synthesis labor premium.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1465443?utm_src=pdf-custom-synthesis#bc-rfq
https://www.chemsrc.com/cas/85409-22-9_813025.html
https://www.caymanchem.com/product/13111/azd-4547
https://www.sigmaaldrich.com/JP/en/sds/aldrich/791547?userType=undefined
https://pubchem.ncbi.nlm.nih.gov/compound/Propylguanidine
https://www.benchchem.com/product/b1465443/docs#technical-guide-sourcing-and-validation-of-cas-1094547-13-3
https://www.benchchem.com/product/b1465443/docs#technical-guide-sourcing-and-validation-of-cas-1094547-13-3
https://www.benchchem.com/product/b1465443/docs#technical-guide-sourcing-and-validation-of-cas-1094547-13-3
https://www.benchchem.com/product/b1465443/docs#technical-guide-sourcing-and-validation-of-cas-1094547-13-3
https://www.benchchem.com/product/b1465443?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1465443?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1465443?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

